Cas no 2138019-61-9 (tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate)
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2138019-61-9
- EN300-799497
- tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate
-
- Inchi: 1S/C13H23NO3/c1-5-11(15)8-9-6-10(7-9)14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)
- InChI Key: HJIPSDPQZSXFEO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CC(CC(CC)=O)C1)=O
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799497-1.0g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 1.0g |
$1057.0 | 2024-05-21 | |
| Enamine | EN300-799497-0.05g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 0.05g |
$888.0 | 2024-05-21 | |
| Enamine | EN300-799497-0.1g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 0.1g |
$930.0 | 2024-05-21 | |
| Enamine | EN300-799497-0.25g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 0.25g |
$972.0 | 2024-05-21 | |
| Enamine | EN300-799497-0.5g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 0.5g |
$1014.0 | 2024-05-21 | |
| Enamine | EN300-799497-2.5g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 2.5g |
$2071.0 | 2024-05-21 | |
| Enamine | EN300-799497-5.0g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 5.0g |
$3065.0 | 2024-05-21 | |
| Enamine | EN300-799497-10.0g |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate |
2138019-61-9 | 95% | 10.0g |
$4545.0 | 2024-05-21 |
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate
Introduction to tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate (CAS No. 2138019-61-9)
tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate (CAS No. 2138019-61-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and tert-butyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate consists of a tert-butyl carbamate moiety attached to a cyclobutyl ring, which is further substituted with a 2-oxobutyl group. This intricate structure imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential pharmaceutical applications.
Recent studies have highlighted the potential of tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that it may have neuroprotective properties, which could be beneficial in the management of neurodegenerative disorders.
The synthesis of tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate involves a series of well-defined chemical reactions. Typically, the process begins with the formation of the cyclobutyl ring through cyclization reactions, followed by the introduction of the 2-oxobutyl group via alkylation or acylation steps. The final step involves the formation of the tert-butyl carbamate moiety through reaction with tert-butanol and an appropriate coupling agent. This synthetic route ensures high yields and purity, making it suitable for large-scale production.
In terms of pharmacokinetics, tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate has been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies using animal models have demonstrated that the compound is well-absorbed orally and has a reasonable half-life in plasma, which suggests its potential for oral administration in therapeutic settings. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate in various disease models. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in preclinical studies. These findings have paved the way for further investigation and potential approval for use in human patients.
In conclusion, tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate (CAS No. 2138019-61-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an exciting candidate for further development and clinical application. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases and conditions.
2138019-61-9 (tert-butyl N-[3-(2-oxobutyl)cyclobutyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)